molecular formula C7H15NO3 B8704895 alpha-(Aminomethyl)-2,2-dimethyl-1,3-dioxolane-4-methanol CAS No. 87032-71-1

alpha-(Aminomethyl)-2,2-dimethyl-1,3-dioxolane-4-methanol

Cat. No.: B8704895
CAS No.: 87032-71-1
M. Wt: 161.20 g/mol
InChI Key: MKDRHMDHWIBVRH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Alpha-(Aminomethyl)-2,2-dimethyl-1,3-dioxolane-4-methanol is a useful research compound. Its molecular formula is C7H15NO3 and its molecular weight is 161.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

87032-71-1

Molecular Formula

C7H15NO3

Molecular Weight

161.20 g/mol

IUPAC Name

2-amino-1-(2,2-dimethyl-1,3-dioxolan-4-yl)ethanol

InChI

InChI=1S/C7H15NO3/c1-7(2)10-4-6(11-7)5(9)3-8/h5-6,9H,3-4,8H2,1-2H3

InChI Key

MKDRHMDHWIBVRH-UHFFFAOYSA-N

Canonical SMILES

CC1(OCC(O1)C(CN)O)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 73.4 g of 2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethylene oxide in 400 ml of 25% strength ammonia is heated in an autoclave for 4 hours to 130° C. The slightly yellowish solution is concentrated to dryness under vacuum; during this step, the residue crystallizes. 2-Amino-1-(2,2-dimethyl-1,3-dioxolan-4-yl)ethanol is re-crystallized from ethanol/ether, mp 94°-96° C.
Quantity
73.4 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

A solution of 9.36 g of 2-azido-1-(2,2,-dimethyl-1,3-dioxolan-4-yl)ethanol in 150 ml of methanol is combined with 900 mg of palladium/charcoal catalyst (10%). The hydrogenation is conducted for 1 hour under normal pressure. The mixture is then filtered off from the catalyst and washed with methanol. The combined solutions are concentrated to dryness under vacuum. The remaining oil is crystallized from ethanol/ether, thus obtaining 6.29 g (78% of theory) of 2-amino-1-(2,2-dimethyl-1,3-dioxolan-4-yl)ethanol in white needles, mp 94°-96° C.
Name
2-azido-1-(2,2,-dimethyl-1,3-dioxolan-4-yl)ethanol
Quantity
9.36 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step Two
Quantity
900 mg
Type
catalyst
Reaction Step Three

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